Cas no 1805104-24-8 (Methyl 5-bromo-2-cyano-3-fluorobenzoate)

• Product Name: Methyl 5-bromo-2-cyano-3-fluorobenzoate
• CAS No: 1805104-24-8
• MF: C₉H₅BrFNO₂
• MW: 258.04390501976
• CID: 4706627
• Update Time: 2025-06-07

Methyl 5-bromo-2-cyano-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-cyano-3-fluorobenzoate

• Inchi： 1S/C9H5BrFNO2/c1-14-9(13)6-2-5(10)3-8(11)7(6)4-12/h2-3H,1H3
• InChI Key： LGZZEWOEIWKDAX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C#N)=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-2-cyano-3-fluorobenzoate

Methyl 5-bromo-2-cyano-3-fluorobenzoate (CAS No. 1805104-24-8): An Overview of Its Synthesis, Properties, and Applications

Methyl 5-bromo-2-cyano-3-fluorobenzoate (CAS No. 1805104-24-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine, cyano, and fluorine substituents, which confer specific properties that make it valuable for a wide range of research and industrial purposes.

The synthesis of methyl 5-bromo-2-cyano-3-fluorobenzoate involves a series of well-defined chemical reactions. One common approach is the reaction of 5-bromo-2-cyano-3-fluorobenzoic acid with methanol in the presence of a suitable catalyst, such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields the desired product with high purity and yield. The detailed synthetic pathway and optimization conditions have been extensively studied and reported in the literature, providing a robust foundation for large-scale production.

One of the key properties of methyl 5-bromo-2-cyano-3-fluorobenzoate is its reactivity. The presence of the bromine atom makes it an excellent substrate for various cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceutical intermediates and advanced materials. The cyano group also plays a crucial role in enhancing the compound's reactivity and functional versatility.

In the pharmaceutical industry, methyl 5-bromo-2-cyano-3-fluorobenzoate has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of anticancer agents, antiviral compounds, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific cancer cell lines. The unique combination of bromine, cyano, and fluorine substituents provides a platform for fine-tuning the biological activity and pharmacokinetic properties of these derivatives.

Beyond pharmaceutical applications, methyl 5-bromo-2-cyano-3-fluorobenzoate has found utility in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications, such as coatings, adhesives, and electronic materials. The fluorine substituent imparts hydrophobicity and thermal stability to the resulting polymers, enhancing their performance in demanding environments.

The physical properties of methyl 5-bromo-2-cyano-3-fluorobenzoate have been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior. For example, NMR spectroscopy has revealed the distinct chemical shifts associated with the bromine, cyano, and fluorine atoms, while X-ray crystallography has elucidated the three-dimensional arrangement of atoms within the molecule.

In terms of safety and handling, methyl 5-bromo-2-cyano-3-fluorobenzoate should be managed with care to ensure compliance with standard laboratory practices. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The environmental impact of methyl 5-bromo-2-cyano-3-fluorobenzoate is another important consideration. Research efforts are ongoing to develop more sustainable synthetic methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and explore alternative solvents that are less harmful to the environment.

In conclusion, methyl 5-bromo-2-cyano-3-fluorobenzoate (CAS No. 1805104-24-8) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding and utilization of organic chemistry.